Cas no 429-41-4 (Tetrabutylammonium (fluoride))

Tetrabutylammonium (fluoride) Properties

Names and Identifiers

• Tetrabutylammonium fluoride
• TBAF
• 1-Butanaminium,N,N,N-tributyl-,fluoride
• n,n,n-tributyl-1-butanaminiufluoride
• TBAF solution
• Tetrabutylammonium fluoride solution
• TetranbutylammoniumfluorideMsolninTHF
• Tetrabutylammonium fluoride 1.0M solution in THF
• TETRABUTYLAMMONIUM FLUORIDE, ON SILICA G EL
• TETRABUTYLAMMONIUM FLUORIDE SOL., ~ 1 M IN TETRAHYDROFURAN
• TetrabutylammoniumFluoride1MInThf
• Tetra-n-butylammonium fluoride, 1M soln. in THF
• Tetra-n-butylammoniumfluoride,1MsolutioninTHF
• TETRABUTYAMMONIUMFLUORIDE
• Tetrabutylammonium Fluoride (TBAF)
• Tetra-n-butylammonium fluoride
• Tetrabutylammonium F
• Tetrabutylammonium Fluoride (1.0 M in THF)
• TETRABUTYLAMMONIUM FLUORIDE, 1M SOLN. IN THF
• N,N,N-tributylbutan-1-aminium fluoride
• TBAF in THF
• TetrabutylaMMoniuM Fluoride Hydrate
• Tetrabutylazanium fluoride
• Tetra-n-butylammonium fluoride on silica gel, ca. 1mmole
• TBAF (ca. 1mol/L in Tetrahydrofuran)
• TBAF (70-75% in Water)
• Tetrabutylammonium (fluoride)
• Tetra-n-butylammonium fluoride,1M soln. in THF
• Tetrabutylammonium fluoride 1moL/L tetrahydrofuran solution
• +Expand

• MDL： MFCD00011747
• InChIKey： FPGGTKZVZWFYPV-UHFFFAOYSA-M
• Inchi： 1S/C16H36N.FH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• SMILES： CCCC[N+](CCCC)(CCCC)CCCC.[F-]
• BRN： 3570522

Computed Properties

• Exact Mass: 261.28300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 12
• Monoisotopic Mass: 261.283
• Heavy Atom Count: 18
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.00760
• PSA: 0.00000
• Merck: 9187
• Refractive Index: n20/D 1.456
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: °Cat760mmHg
• Melting Point: 62-63 ºC
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Solubility: Miscible with terahydrofuran, acetonitrile, dimethyl sulfoxide and organic solvents.
• Color/Form: 1.0 M in THF
• Color/Form: White solid, easily hygroscopic.
• Solubility: Soluble in water, acetonitrile, THF.
• Sensitiveness: Hygroscopic
• Density: 0.903 g/mL at 25 °C

Tetrabutylammonium (fluoride) Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S26-S27-S36/37/39-S45-S33-S29-S16
• Packing Group：II
• Packing Group：II
• Risk Phrases：R11; R19; R34
• Hazard Level：3
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H225,H314,H335
• Warning Statement： P210,P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 11-19-34-37-40
• Signal Word：Danger
• TSCA：Yes
• HazardClass：3
• FLUKA BRAND F CODES：3

Tetrabutylammonium (fluoride) Customs Data

• HS CODE：2923900090
• Customs Data：

  China Customs Code:

  2923900090

  Overview:

  2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds